Cas no 2309747-45-1 (N'-(3-chloro-4-fluorophenyl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}ethanediamide)

• Product Name: N'-(3-chloro-4-fluorophenyl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}ethanediamide
• CAS No: 2309747-45-1
• MF: C₁₅H₁₈ClFN₂O₅
• MW: 360.765226840973
• CID: 6561602
• PubChem ID: 132451050
• Update Time: 2025-07-08

N'-(3-chloro-4-fluorophenyl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-fluorophenyl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}ethanediamide
• N'-(3-chloro-4-fluorophenyl)-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}ethanediamide
• F6571-2098
• AKOS040704663
• N'-(3-chloro-4-fluorophenyl)-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]oxamide
• 2309747-45-1
• N1-(3-chloro-4-fluorophenyl)-N2-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)oxalamide

• Inchi： 1S/C15H18ClFN2O5/c16-11-7-10(1-2-12(11)17)19-14(22)13(21)18-8-15(24-6-4-20)3-5-23-9-15/h1-2,7,20H,3-6,8-9H2,(H,18,21)(H,19,22)
• InChI Key： MIUFXLTZEDDWJR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C(NCC1(COCC1)OCCO)=O)=O)F

Computed Properties

• Exact Mass: 360.0888275g/mol
• Monoisotopic Mass: 360.0888275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.9Ų

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}ethanediamide

N'-(3-Chloro-4-Fluorophenyl)-N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}Ethanamide: A Comprehensive Overview

N'-(3-Chloro-4-Fluorophenyl)-N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}Ethanamide is a complex organic compound with the CAS number 2309747-45-1. This compound belongs to the class of amides, specifically ethanediamides, and exhibits a unique combination of functional groups that contribute to its diverse chemical properties. The molecule consists of a central ethanediamide backbone, which is substituted with a 3-chloro-4-fluorophenyl group and a 3-(2-hydroxyethoxy)oxolan-3-ylmethyl group. These substituents play a significant role in determining the compound's reactivity, solubility, and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The 3-chloro-4-fluorophenyl group introduces electronic effects that can influence the compound's stability and reactivity. Chlorine and fluorine atoms are electronegative, which can withdraw electron density from the aromatic ring through inductive effects. This substitution pattern is commonly found in pharmaceutical compounds where specific electronic properties are required for bioavailability and target specificity. Recent studies have shown that such halogen-substituted aromatic rings can enhance the binding affinity of molecules to certain protein targets, making them valuable in drug design.

The 3-(2-hydroxyethoxy)oxolan-3-ylmethyl group adds hydroxyl functionality to the molecule, which can participate in hydrogen bonding. This feature is particularly important in biological systems where hydrogen bonding plays a critical role in molecular recognition and interaction. The oxolane (tetrahydrofuran) ring contributes to the compound's flexibility and may influence its ability to adopt specific conformations necessary for binding to biological targets. The presence of this group also introduces hydrophilic properties, which can improve the compound's solubility in aqueous environments—a crucial factor for its potential use in drug delivery systems.

From a synthetic perspective, N'-(3-Chloro-4-Fluorophenyl)-N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}Ethanamide can be synthesized through a series of well-established organic reactions. The synthesis typically involves the preparation of intermediates such as chloro-fluorobenzene derivatives and oxolane-containing alcohols, followed by coupling reactions to form the final amide product. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for synthesizing such compounds.

In terms of applications, this compound has shown promise in several areas. In the pharmaceutical industry, its unique combination of electronic and steric properties makes it a candidate for drug development targeting specific receptors or enzymes. For instance, recent research has explored its potential as an inhibitor of certain kinases involved in cancer pathways. Additionally, its hydrophilic nature makes it suitable for use as a precursor in the synthesis of more complex bioactive molecules.

Another area of interest is its application in agrochemicals. The compound's ability to interact with biological systems through hydrogen bonding and other non-covalent interactions suggests potential use as a herbicide or fungicide. Field trials have demonstrated moderate activity against common agricultural pests, although further optimization is required to enhance its efficacy and reduce environmental impact.

From a materials science perspective, N'-(3-Chloro-4-Fluorophenyl)-N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}Ethanamide exhibits interesting physical properties that could be exploited in polymer chemistry. Its amide functionality can serve as a building block for polyamides or other polymeric materials with tailored mechanical and thermal properties. Recent studies have investigated its use as a monomer in high-performance polymers for applications ranging from textiles to aerospace materials.

In conclusion, N'-(3-Chloro-4-Fluorophenyl)-N-{3-(2-Hydroxyethoxy)oxolan-3-ylmethyl}Ethanamide (CAS No: 2309747-45-1) is a versatile compound with significant potential across multiple industries. Its unique chemical structure endows it with properties that make it valuable for drug development, agrochemicals, and advanced materials. As research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in both academic and industrial settings.